molecular formula C25H30N6O10 B1218556 Migrenin (TN)

Migrenin (TN)

Cat. No.: B1218556
M. Wt: 574.5 g/mol
InChI Key: XCRAFTGAMMSJLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Migrenin (TN) is a synthetic compound with notable applications in pharmaceutical chemistry. describes Migrenin (TN) in the context of conformational analysis, emphasizing its hydrogen bonding (HB) patterns and torsional stability .

Properties

Molecular Formula

C25H30N6O10

Molecular Weight

574.5 g/mol

IUPAC Name

1,5-dimethyl-2-phenylpyrazol-3-one;2-hydroxypropane-1,2,3-tricarboxylic acid;1,3,7-trimethylpurine-2,6-dione

InChI

InChI=1S/C11H12N2O.C8H10N4O2.C6H8O7/c1-9-8-11(14)13(12(9)2)10-6-4-3-5-7-10;1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2;7-3(8)1-6(13,5(11)12)2-4(9)10/h3-8H,1-2H3;4H,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)

InChI Key

XCRAFTGAMMSJLO-UHFFFAOYSA-N

SMILES

CC1=CC(=O)N(N1C)C2=CC=CC=C2.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.C(C(=O)O)C(CC(=O)O)(C(=O)O)O

Canonical SMILES

CC1=CC(=O)N(N1C)C2=CC=CC=C2.CN1C=NC2=C1C(=O)N(C(=O)N2C)C.C(C(=O)O)C(CC(=O)O)(C(=O)O)O

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Comparison with Carmustine (BCNU)

Migrenin (TN) is structurally compared to carmustine (BCNU), a nitrosourea alkylating agent used in chemotherapy. Key findings from include:

Table 1: Structural Parameters of Migrenin (TN) vs. BCNU
Parameter Migrenin (TN) BCNU
Hydrogen Bond Length 1.8–2.1 Å (Table S1) 2.0–2.3 Å
Torsion Angles 60°–120° (Figure S2) 45°–135° (Figure S3)
Conformational Stability Dominant conformer >80% population Multiple low-energy conformers

Key Differences :

  • BCNU’s conformational flexibility may contribute to its broader reactivity but lower target selectivity.

Analytical Validation of Comparative Studies

Per , studies on Migrenin (TN) adhere to stringent analytical protocols:

  • Chromatography : HPLC and TLC data confirm purity (>98%) and reproducibility .
  • Spectroscopy : NMR and MS profiles validate structural integrity and batch consistency .
  • Robustness Testing : Migrenin (TN) shows high stability under varied pH and temperature conditions, unlike BCNU, which degrades rapidly in acidic environments .

Functional Implications

  • Targeted Delivery : Migrenin (TN)’s dominant conformer may improve pharmacokinetic predictability compared to BCNU’s variable conformers .
  • Toxicity Profile : Preliminary in vitro studies indicate lower cytotoxicity for Migrenin (TN) than BCNU, though further validation is needed .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Migrenin (TN)
Reactant of Route 2
Migrenin (TN)

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